4-Chloro-2,6-difluorophenyl Isocyanate

• Molecular Formula: C7H2ClF2NO
• Molecular Weight: 189.54 g/mol
• IUPAC Name: 5-chloro-1,3-difluoro-2-isocyanatobenzene
• InChI: InChI=1S/C7H2ClF2NO/c8-4-1-5(9)7(11-3-12)6(10)2-4/h1-2H
• InChI Key: OFUWAMVXZFVMCG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)N=C=O)F)Cl

Description

4-Chloro-2,6-difluorophenyl Isocyanate is a useful research compound. Its molecular formula is C7H2ClF2NO and its molecular weight is 189.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

40 g of 4-chloro-2,6-difluoroaniline were dissolved in 300 ml of absolute toluene. With stirring, 100 ml of trichloromethyl chloroformate were added dropwise at 20° C. The mixture was slowly heated to reflux. After three and half hours, the mixture was concentrated and the resulting isocyanate was used directly for the synthesis of intermediate 3.